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Compound of Interest

Compound Name: EO-122

Cat. No.: B1207757 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of EO-122, a potent calcium and sodium channel antagonist intended for research purposes.

Adherence to these guidelines is critical to ensure personnel safety and proper experimental

conduct.

Chemical Identification:

Name: EO-122

Synonyms: PFS-1144

IUPAC Name: N-(2,6-dimethylphenyl)quinuclidine-3-carboxamide hydrochloride

CAS Number: 23581-62-6

Hazard Identification and Toxicity
EO-122 is a substance with significant potential hazards that require careful management in a

laboratory setting.

Primary Hazards:

Acute Toxicity: EO-122 is poisonous by intravenous and intraperitoneal routes of exposure.
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Decomposition Products: When heated to decomposition, EO-122 emits toxic fumes of

nitrogen oxides (NOx) and hydrogen chloride (HCl).

Quantitative Toxicity Data:

Species
Route of
Administration

LD50 (Lethal Dose,
50%)

Toxic Effects
Observed

Mouse Intraperitoneal 66 mg/kg
Dyspnea (difficult or

labored breathing)

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory for all personnel handling EO-122. The following

table summarizes the required equipment.

Body Area Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or holes before each use.

Eyes
Safety glasses with side

shields or splash goggles

Must be worn at all times in the

laboratory to protect against

accidental splashes.

Body Laboratory coat

A standard lab coat is required

to protect skin and clothing

from contamination.

Respiratory
Use in a certified chemical

fume hood

All handling of solid EO-122

and preparation of its solutions

must be conducted in a fume

hood to prevent inhalation of

airborne particles and potential

decomposition fumes.
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Operational Plan: Handling and Experimental Protocols
Strict adherence to the following procedures is necessary to minimize exposure and ensure a

safe working environment.

Step-by-Step Handling Protocol:

Preparation: Before handling EO-122, ensure the designated chemical fume hood is

operational and the work area is clear of unnecessary items. Assemble all required

equipment and reagents.

Personal Protective Equipment (PPE) Donning: Put on all required PPE as detailed in the

table above.

Weighing and Solution Preparation:

Conduct all weighing of solid EO-122 within the chemical fume hood.

Use a spatula to transfer the solid to a tared weigh boat.

To prepare solutions, slowly add the weighed solid to the desired solvent in a suitable

container.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and your initials.

Experimental Use:

Keep all containers of EO-122, both solid and in solution, sealed when not in immediate

use.

If heating is part of the experimental protocol, it must be done with extreme caution in the

fume hood, using a well-controlled heating source. Monitor for any signs of decomposition

(e.g., evolution of brown fumes).

Post-Experiment:
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Clean all non-disposable equipment that came into contact with EO-122 according to

standard laboratory procedures for hazardous chemicals.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Disposal Plan
Proper disposal of EO-122 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Disposal Procedures:

Solid Waste:

All solid EO-122 waste, including contaminated weigh boats, gloves, and paper towels,

must be placed in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste:

Aqueous and solvent-based solutions containing EO-122 must be collected in a separate,

labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Sharps Waste:

Any needles or other sharps contaminated with EO-122 must be disposed of in a

designated sharps container for hazardous chemical waste.

All waste must be disposed of through the institution's official chemical waste management

program.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial

respiration. Seek immediate medical attention.

Spill:

For a small spill within a chemical fume hood, absorb the material with an inert absorbent

(e.g., vermiculite, sand). Place the absorbed material into a sealed, labeled hazardous

waste container.

For a larger spill or a spill outside of a fume hood, evacuate the area and contact the

institution's emergency response team.

Visualized Workflows and Logical Relationships
To further clarify the procedural steps and logical connections in handling EO-122, the following

diagrams are provided.
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Figure 1: Standard Operating Procedure for Handling EO-122
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Caption: Figure 1: Standard Operating Procedure for Handling EO-122.
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Figure 2: Emergency Response Logic for EO-122 Exposure
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Caption: Figure 2: Emergency Response Logic for EO-122 Exposure.

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
EO-122]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207757#personal-protective-equipment-for-
handling-eo-122]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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